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A Technical Guide to the Physical Properties of
Cyclopropyl Methyl Ketone
For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical properties of cyclopropyl
methyl ketone (CPMK), a key organic intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1][2] Its utility in producing antiviral drugs, antidepressants, and fungicides

underscores the importance of understanding its physical characteristics for process

optimization, safety, and handling.[1][2] This guide summarizes key quantitative data, outlines

typical experimental protocols for property determination, and visualizes its synthetic pathway.

Core Physical Properties
Cyclopropyl methyl ketone (CAS No. 765-43-5) is a clear, colorless to slightly yellow liquid

with a characteristic fruity or pungent odor.[1][3] Its molecular formula is C₅H₈O, with a

molecular weight of 84.12 g/mol .[1][4]

The boiling point and solubility are critical parameters for distillation, purification, and reaction

solvent selection. The reported values for these properties are summarized below.
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Physical Property Value Source(s)

Boiling Point 106-107 °C [1]

111.0 °C

110-115 °C [3]

114 °C (lit.) [5][6][7][8]

Water Solubility Moderately soluble [1]

Fully miscible [2][5][7]

185 g/L (at 20°C) [9][10]

Solubility in Organic Solvents Highly soluble/miscible [1][3]

Soluble in ethanol, diethyl

ether, chloroform, acetone,

alcohols, and chloride

solvents.

[1][3][9][10]

Note: The term "lit." indicates a value cited from scientific literature.

Experimental Protocols for Property Determination
Standard laboratory procedures are employed to determine the physical properties of liquid

compounds like cyclopropyl methyl ketone. The following sections detail generalized

protocols.

This method measures the temperature at which the liquid's vapor pressure equals the

atmospheric pressure, using a reflux apparatus to prevent loss of material.

Objective: To determine the boiling point of cyclopropyl methyl ketone at atmospheric

pressure.

Materials:

Round-bottomed flask (25 mL or 50 mL)
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West condenser

Calibrated thermometer or digital temperature probe

Heating mantle or sand bath

Boiling chips or magnetic stir bar

Clamps and stand

Cyclopropyl methyl ketone sample (~5-10 mL)

Procedure:

Add approximately 5-10 mL of cyclopropyl methyl ketone and a few boiling chips to the

round-bottomed flask.

Assemble the reflux apparatus by vertically clamping the condenser above the flask and

connecting the water tubing (water in at the bottom, out at the top).[11]

Insert the thermometer through a stopper or adapter at the top of the condenser, ensuring

the bulb is positioned below the condenser's side arm but above the liquid surface to

measure the vapor temperature accurately.[11]

Begin heating the flask gently.

Observe the liquid as it begins to boil and a ring of condensing vapor rises up the flask and

into the condenser.

The temperature will stabilize when the thermometer bulb is fully immersed in the hot vapor.

[11]

Record the stable temperature reading as the boiling point.

Record the ambient barometric pressure, as boiling point is pressure-dependent.

This protocol determines the mass of a solute that can dissolve in a given volume of a solvent

at a specified temperature to form a saturated solution.
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Objective: To quantify the solubility of cyclopropyl methyl ketone in water at 20°C.

Materials:

Scintillation vials or sealed flasks

Calibrated analytical balance

Volumetric pipettes

Constant temperature bath (set to 20°C)

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filter)

Gas chromatograph (GC) or other quantitative analysis instrument

Procedure:

Add a known volume (e.g., 10.0 mL) of deionized water to several vials.

Place the vials in the constant temperature bath at 20°C and allow them to equilibrate.

Add an excess amount of cyclopropyl methyl ketone to each vial. The presence of an

undissolved phase is necessary to ensure saturation.

Seal the vials and allow them to stir for a sufficient period (e.g., 24-48 hours) to reach

equilibrium.

After equilibration, stop stirring and allow the undissolved ketone to settle.

Carefully extract a known volume of the clear, saturated aqueous layer using a pipette,

avoiding any of the undissolved material. A syringe filter can be used to ensure no

undissolved droplets are transferred.

Accurately weigh the extracted aliquot.
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Quantify the concentration of cyclopropyl methyl ketone in the aliquot using a pre-

calibrated analytical method, such as GC.

Calculate the solubility in grams per liter (g/L) based on the measured concentration and the

volume of the aliquot.

Synthesis and Application Context
Cyclopropyl methyl ketone is a valuable building block in organic synthesis. One common

industrial preparation method involves the cyclization of 5-chloro-2-pentanone, which is itself

derived from α-acetyl-γ-butyrolactone.[2][12] This pathway is crucial for producing the

intermediate needed for various pharmaceuticals and agrochemicals.[13]

Simplified Synthesis Pathway of Cyclopropyl Methyl Ketone

Starting Material

Reaction Steps

Intermediate Final Product

α-Acetyl-γ-butyrolactone

Step 1: Chlorination
(with HCl)

Reacts with
Hydrochloric Acid

5-Chloro-2-pentanone

Forms intermediate

Step 2: Cyclization
(with NaOH)

Cyclopropyl Methyl Ketone
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Sodium Hydroxide
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Caption: Synthesis workflow for cyclopropyl methyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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